Cas no 865203-78-7 (Benzaldehyde,2-(hexahydro-4-methyl-1H-1,4-diazepin-1-yl)-)

Benzaldehyde,2-(hexahydro-4-methyl-1H-1,4-diazepin-1-yl)- structure
865203-78-7 structure
Product Name:Benzaldehyde,2-(hexahydro-4-methyl-1H-1,4-diazepin-1-yl)-
CAS No:865203-78-7
MF:C13H18N2O
MW:218.294823169708
CID:718769
PubChem ID:18525909
Update Time:2025-04-19

Benzaldehyde,2-(hexahydro-4-methyl-1H-1,4-diazepin-1-yl)- Chemical and Physical Properties

Names and Identifiers

    • Benzaldehyde,2-(hexahydro-4-methyl-1H-1,4-diazepin-1-yl)-
    • 2-(4-Methyl-1,4-diazepan-1-yl)benzaldehyde
    • 2-(4-Methylperhydro-1,4-diazepin-1-yl)benzaldehyde
    • MFCD09025903
    • 865203-78-7
    • SCHEMBL1737649
    • DTXSID50594661
    • Inchi: 1S/C13H18N2O/c1-14-7-4-8-15(10-9-14)13-6-3-2-5-12(13)11-16/h2-3,5-6,11H,4,7-10H2,1H3
    • InChI Key: IWGWGWJWXSGXKV-UHFFFAOYSA-N
    • SMILES: O=CC1C=CC=CC=1N1CCN(C)CCC1

Computed Properties

  • Exact Mass: 218.141913202g/mol
  • Monoisotopic Mass: 218.141913202g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 232
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 23.6Ų

Experimental Properties

  • Density: 1.079
  • Boiling Point: 348.2°C at 760 mmHg
  • Flash Point: 147.7°C
  • Refractive Index: 1.567
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